Cas no 2649079-18-3 (2-(2-isocyanatopropan-2-yl)imidazo1,2-apyridine)

• Product Name: 2-(2-isocyanatopropan-2-yl)imidazo1,2-apyridine
• CAS No: 2649079-18-3
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 5850450
• PubChem ID: 165674629
• Update Time: 2025-07-01

2-(2-isocyanatopropan-2-yl)imidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-isocyanatopropan-2-yl)imidazo[1,2-a]pyridine
• EN300-1750007
• 2649079-18-3
• 2-(2-isocyanatopropan-2-yl)imidazo1,2-apyridine

• Inchi： 1S/C11H11N3O/c1-11(2,12-8-15)9-7-14-6-4-3-5-10(14)13-9/h3-7H,1-2H3
• InChI Key： LWVOQKZYSKIEAB-UHFFFAOYSA-N
• SMILES： O=C=NC(C)(C)C1=CN2C=CC=CC2=N1

Computed Properties

• Exact Mass: 201.090211983g/mol
• Monoisotopic Mass: 201.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.7Ų

Additional information on 2-(2-isocyanatopropan-2-yl)imidazo1,2-apyridine

2-(2-Isocyanatopropan-2-yl)Imidazo[1,2-a]pyridine: A Comprehensive Overview

The compound CAS No. 2649079-18-3, also known as 2-(2-isocyanatopropan-2-yl)imidazo[1,2-a]pyridine, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound belongs to the class of imidazopyridines, which are heterocyclic aromatic compounds with unique electronic properties. The imidazo[1,2-a]pyridine core of this molecule is a fused bicyclic structure consisting of an imidazole ring fused to a pyridine ring. The presence of the isocyanate group (-N=C=O) at the 2-position of the propane moiety introduces additional reactivity and functionalization potential.

Recent studies have highlighted the importance of imidazo[1,2-a]pyridines in drug discovery and materials science due to their ability to act as building blocks for constructing complex molecular architectures. The isocyanate functionality in this compound makes it particularly valuable for reactions such as carbamate formation, urea synthesis, and polymerization processes. These reactions are pivotal in the development of advanced materials, including high-performance polymers and coatings.

The synthesis of CAS No. 2649079-18-3 typically involves multi-step organic reactions, often utilizing transition metal catalysts to achieve high yields and selectivity. Researchers have explored various methodologies to optimize the synthesis of this compound, including microwave-assisted synthesis and continuous flow chemistry. These advancements have significantly improved the scalability and sustainability of its production.

In terms of applications, CAS No. 2649079-18-3 has shown promise in the field of medicinal chemistry as a potential lead compound for developing novel therapeutic agents. Its unique structure allows for interactions with biological targets such as enzymes and receptors, making it a valuable tool in drug design. Recent studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression.

Moreover, the electronic properties of imidazo[1,2-a]pyridines make them attractive candidates for use in optoelectronic devices. The incorporation of the isocyanate group enhances their ability to participate in charge transfer processes, which is critical for applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

From an environmental perspective, researchers have been investigating the biodegradation pathways and toxicity profiles of CAS No. 2649079-18-3 to ensure its safe handling and disposal. Preliminary studies suggest that it exhibits low toxicity under standard conditions, but further research is required to fully understand its environmental impact.

In conclusion, CAS No. 2649079-18-3, or 2-(2-isocyanatopropan-2-yl)imidazo[1,2-a]pyridine, is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for advancing scientific research and industrial innovation.